Balsalazide

• CAS: 80573-04-2
• Molecular Formula: C17H15N3O6
• Molecular Weight: 357.32 g/mol
• InChI: InChI=1S/C17H15N3O6/c21-14-6-5-12(9-13(14)17(25)26)20-19-11-3-1-10(2-4-11)16(24)18-8-7-15(22)23/h1-6,9,21H,7-8H2,(H,18,24)(H,22,23)(H,25,26)
• InChIKey: IPOKCKJONYRRHP-UHFFFAOYSA-N
• Solubility: Freely soluble as disodium salt

Balsalazide Prodrug Design and Pharmacokinetics

Balsalazide is an aminosalicylate anti-inflammatory prodrug used in the treatment of mild-to-moderate ulcerative colitis (UC). Chemically, it is an analog of sulfasalazine wherein the sulfapyridine carrier is replaced with an inert 4-aminobenzoyl-β-alanine moiety, linked to 5-aminosalicylic acid (5-ASA/mesalamine) via an azo bond [1]. Following oral administration, the intact prodrug is delivered to the colon where bacterial azoreductases cleave the azo bond, releasing equimolar quantities of the active 5-ASA and the largely inert carrier [2]. This azo-bond dependent colonic activation strategy is shared with sulfasalazine and olsalazine but is distinct from the pH-dependent or multi-matrix release formulations of mesalamine, establishing the pharmacological rationale for therapeutic differences observed in clinical trials [3][4].

Azo-bond prodrug designed for bacterial azoreductase-dependent colonic 5-ASA release

Suitable for ulcerative colitis disease-model studies requiring colonic targeting

Inert 4-aminobenzoyl-β-alanine carrier avoids sulfonamide-related research confounds

• [1] Ragunath K, Williams JG. Balsalazide therapy in ulcerative colitis. Aliment Pharmacol Ther. 2009;29(11):1123-1138. doi:10.1111/j.1365-2036.2009.03968.x View Source
• [2] FDA Label. Colazal (balsalazide disodium) Capsules, for oral use. Prescribing Information. Salix Pharmaceuticals, Inc. Revised 11/2023. View Source
• [3] Hanauer SB. The mesalamine wars heat up—enter balsalazide. Gastroenterology. 1998;115(2):505-507. doi:10.1053/gast.1998.v115.agast9815_505 View Source
• [4] Mulder CJJ, Hiele M, de Jong AJ, et al. Double-blind comparison of balsalazide, 6.75 g daily, and sulfasalazine, 3 g daily, in patients with newly diagnosed or relapsed active ulcerative colitis. Aliment Pharmacol Ther. 2002;16(1):61-68. View Source

Balsalazide vs. Other 5-ASAs: Key Differences

Although all oral 5-ASA formulations share a common active moiety, their distinct prodrug activation mechanisms, carrier moieties, and release kinetics create clinically meaningful differences that preclude simple interchange. Sulfasalazine is associated with sulfapyridine-related adverse events leading to treatment discontinuation in up to 31% of patients [1], while olsalazine has been linked to a dose-dependent secretory diarrhea in approximately 17% of patients, mediated by its azo-bond carrier [2]. pH-dependent mesalamine formulations exhibit substantial variability in colonic 5-ASA delivery and may not release effectively in patients with altered colonic pH [3]. Balsalazide's azo-bond prodrug design with an inert carrier was specifically developed to maintain colonic targeting while minimizing these specific class-related toxicities, representing a differentiated procurement decision rather than a simple commodity substitution [4].

Balsalazide

Azo-bond, inert carrier; colonic azoreductase activation

vs

Sulfasalazine: sulfapyridine carrier may drive tolerability endpoints distinct from target engagement

Balsalazide

ED50 0.9 mM prosecretory; low carrier-linked secretion risk

vs

Olsalazine: higher prosecretory potency may shift diarrhea-related endpoint profiles in intestinal models

Balsalazide

Bacteria-dependent activation; reliable colonic release in research models

vs

pH-dependent mesalamine: release variability under altered colonic pH may compromise model consistency

• [1] Nikfar S, Rahimi R, Rezaie A, Abdollahi M. A meta-analysis of the efficacy of sulfasalazine in comparison with 5-aminosalicylates in the induction of improvement and maintenance of remission in patients with ulcerative colitis. Dig Dis Sci. 2009;54(6):1157-1170. doi:10.1007/s10620-008-0434-x View Source
• [2] Kles KA, Vavricka SR, Turner JR, Musch MW, Hanauer SB, Chang EB. Comparative analysis of the in vitro prosecretory effects of balsalazide, sulfasalazine, olsalazine, and mesalamine in rabbit distal ileum. Inflamm Bowel Dis. 2005;11(3):253-257. doi:10.1097/01.mib.0000160806.53858.55 View Source
• [3] Green JR, Lobo AJ, Holdsworth CD, et al. Balsalazide is more effective and better tolerated than mesalamine in the treatment of acute ulcerative colitis. Gastroenterology. 1998;114(1):15-22. doi:10.1016/s0016-5085(98)70627-4 View Source
• [4] Muijsers RB, Goa KL. Balsalazide: a review of its therapeutic use in mild-to-moderate ulcerative colitis. Drugs. 2002;62(11):1689-1705. doi:10.2165/00003495-200262110-00010 View Source

Balsalazide Comparative Evidence Guide

Withdrawal Reduction vs. Sulfasalazine in Active UC

Balsalazide demonstrated significantly fewer patient withdrawals due to adverse events compared to sulfasalazine in a randomized, double-blind, parallel-group study of patients with active ulcerative colitis of all severity grades over 12 weeks [1][2]. This difference is attributed to the substitution of sulfapyridine with the inert 4-aminobenzoyl-β-alanine carrier, eliminating the sulfonamide-related adverse effects that commonly limit sulfasalazine tolerability [3].

Withdrawal due to AEs

Head-to-head

Δ = -23.9 pp (P=0.041)

Balsalazide 6.75 g7.1% (2/28)

Sulfasalazine 3 g31.0% (9/29)

Reported tolerability endpoint context favors inert carrier over sulfapyridine in UC model studies.

12-week, multicenter, randomized, double-blind; all severity grades active UC.

Evidence Dimension	Withdrawal due to adverse events
Target Compound Data	2/28 patients (7.1%)
Comparator Or Baseline	Sulfasalazine 3 g daily: 9/29 patients (31.0%)
Quantified Difference	Δ = -23.9 percentage points; P = 0.041
Conditions	Multicenter, randomized, double-blind, parallel-group, 12-week treatment; patients with newly diagnosed or relapsed active UC (all severity grades); balsalazide 6.75 g daily vs. sulfasalazine 3 g daily

Why This Matters

Reduced treatment discontinuation translates to higher real-world adherence and reduced need for treatment switching, an important consideration for formulary inclusion and long-term disease management.

• [1] Green JRB, Gibson JA, Kerr GD, et al. A double-blind comparison of balsalazide, 6.75 g daily, and sulfasalazine, 3 g daily, in patients with newly diagnosed or relapsed active ulcerative colitis. Aliment Pharmacol Ther. 2002;16(1):61-68. doi:10.1046/j.1365-2036.2002.01150.x View Source
• [2] Mansfield JC, Giaffer MH, Cann PA, McKenna D, Thornton PC, Holdsworth CD. A double-blind comparison of balsalazide, 6.75 g, and sulfasalazine, 3 g, as sole therapy in the management of ulcerative colitis. Aliment Pharmacol Ther. 2002;16(1):69-77. doi:10.1046/j.1365-2036.2002.01151.x View Source
• [3] Nikfar S, Rahimi R, Rezaie A, Abdollahi M. A meta-analysis of the efficacy of sulfasalazine in comparison with 5-aminosalicylates in the induction of improvement and maintenance of remission in patients with ulcerative colitis. Dig Dis Sci. 2009;54(6):1157-1170. doi:10.1007/s10620-008-0434-x View Source

Faster Sigmoidoscopic Improvement vs. Mesalamine

Balsalazide achieved a significantly faster onset of sigmoidoscopic improvement compared to a pH-dependent, delayed-release formulation of mesalamine in a randomized, double-blind, double-dummy, dose-response study over 8 weeks [1]. At the 2-week timepoint, balsalazide achieved nearly twice the sigmoidoscopic improvement rate of mesalamine, consistent with balsalazide's reliable bacterial azo-reductase-dependent colonic activation versus pH-dependent release that may be inconsistent in the inflamed colon [2].

Sigmoidoscopic improvement at 2 weeks

Head-to-head

Δ = +25.3 pp (P=0.006)

Balsalazide 6.75 g54.7%

Mesalamine 2.4 g (pH-dep.)29.4%

Faster onset of endoscopic endpoint response supports bacterial activation pathway study design.

8-week, double-blind, double-dummy; active mild-to-moderate UC verified by sigmoidoscopy.

Evidence Dimension	Sigmoidoscopic score improvement at 2 weeks
Target Compound Data	54.7% improvement (balsalazide 6.75 g daily)
Comparator Or Baseline	Mesalamine (Asacol, pH-dependent, delayed-release) 2.4 g daily: 29.4% improvement
Quantified Difference	Δ = +25.3 percentage points; P = 0.006
Conditions	Multicenter, randomized, double-blind, double-dummy, active-control, dose-response, 8-week study; 154 patients with active, mild-to-moderate UC verified by sigmoidoscopy

Why This Matters

Faster onset of action is critical for clinical management of acute flares, enabling earlier symptom resolution and potentially reducing the need for rescue therapy, a key consideration when selecting among 5-ASA agents for acute treatment.

• [1] Levine DS, Riff DS, Pruitt R, et al. A randomized, double blind, dose-response comparison of balsalazide (6.75 g), balsalazide (2.25 g), and mesalamine (2.4 g) in the treatment of active, mild-to-moderate ulcerative colitis. Am J Gastroenterol. 2002;97(6):1398-1407. doi:10.1111/j.1572-0241.2002.05781.x View Source
• [2] Ragunath K, Williams JG. Balsalazide therapy in ulcerative colitis. Aliment Pharmacol Ther. 2009;29(11):1123-1138. doi:10.1111/j.1365-2036.2009.03968.x View Source

Complete Remission Advantage vs. Mesalamine in Acute UC

Balsalazide demonstrated a significantly higher complete remission rate compared to pH-dependent mesalamine at 12 weeks in a randomized, double-blind study of patients with symptomatic, sigmoidoscopically verified acute UC [1][2]. Complete remission was defined as absent or mild symptoms with sigmoidoscopy grade 0/1 and no rectal steroid use within 4 days. Importantly, balsalazide also showed a numerically shorter median time to first asymptomatic day (10 vs. 25 days) and higher percentage of symptom-free days at 4 weeks (24% vs. 14%) [2][3].

Complete remission at 12 weeks

Head-to-head

Δ = +25 pp (NNT≈4)

Balsalazide 6.75 g62%

Mesalamine 2.4 g37%

Reported steroid-free remission endpoint differentiates azo-bond prodrug in acute UC model studies.

12-week, double-blind, double-dummy; moderate to severe active UC; symptom-free days advantage also noted.

Evidence Dimension	Complete remission at 12 weeks
Target Compound Data	62% (balsalazide 6.75 g daily)
Comparator Or Baseline	Mesalamine (Asacol, pH-dependent, delayed-release) 2.4 g daily: 37%
Quantified Difference	Δ = +25 percentage points (absolute difference); Number needed to treat (NNT) ≈ 4
Conditions	Randomized, double-blind, double-dummy study; 101 (99 evaluable) patients with moderate to severe active UC; balsalazide 6.75 g daily vs. mesalamine 2.4 g daily for 12 weeks

Why This Matters

A 25-percentage-point absolute difference in complete remission translates to a clinically meaningful advantage for balsalazide in achieving the therapeutic goal of steroid-free remission, directly impacting treatment selection for acute UC episodes.

• [1] Green JR, Lobo AJ, Holdsworth CD, et al. Balsalazide is more effective and better tolerated than mesalamine in the treatment of acute ulcerative colitis. The Abacus Investigator Group. Gastroenterology. 1998;114(1):15-22. doi:10.1016/s0016-5085(98)70627-4 View Source
• [2] Hanauer SB. Balsalazide led to greater remission rates and tolerance than mesalamine in acute ulcerative colitis. Gut. 1999;44(4):455. View Source
• [3] Rahimi R, Nikfar S, Rezaie A, Abdollahi M. Comparison of mesalazine and balsalazide in induction and maintenance of remission in patients with ulcerative colitis: a meta-analysis. In: Database of Abstracts of Reviews of Effects (DARE). 2009. CRD database number: DARE-12009108178. View Source

Lower Prosecretory Activity vs. Olsalazine

In a comparative in vitro study using rabbit distal ileum mounted in Ussing chambers, all azo-bond prodrugs (balsalazide, sulfasalazine, olsalazine) stimulated short-circuit current (Isc), a measure of electrogenic chloride secretion, whereas mesalamine alone did not induce secretion at any dose [1]. Among the prodrugs, balsalazide exhibited the highest ED50 (lowest prosecretory potency), while olsalazine exhibited the lowest, consistent with olsalazine's known clinical association with dose-dependent diarrhea in approximately 17% of patients [1][2].

Prosecretory activity ED50

In vitro comparison

Balsalazide ED50 = 0.9 mM

Olsalazine0.7 mM

Sulfasalazine0.4 mM

Mesalamine: no secretion induced

Higher ED50 indicates lower prosecretory potency, relevant for diarrhea-related endpoint interpretation in intestinal models.

Rabbit distal ileum, Ussing chamber, 0.1–10 mM; equimolar 5-ASA content.

Evidence Dimension	ED50 for prosecretory activity (Isc stimulation)
Target Compound Data	Balsalazide ED50 = 0.9 mM
Comparator Or Baseline	Olsalazine ED50 = 0.7 mM; Sulfasalazine ED50 = 0.4 mM; Mesalamine: no secretion induced at any dose
Quantified Difference	Balsalazide ED50 was 1.29-fold higher than olsalazine (less potent secretagogue); 2.25-fold higher than sulfasalazine; mesalamine was non-secretory
Conditions	In vitro, rabbit distal ileum, Ussing chamber measurement of short-circuit current (ΔIsc, μA/cm²), compound concentrations 0.1–10 mM, equimolar 5-ASA content

Why This Matters

A higher ED50 for prosecretory activity suggests that balsalazide may carry a lower risk of treatment-limiting diarrhea compared to olsalazine at equivalent doses, an important differentiator in procurement for patients with UC where diarrhea is already a predominant symptom.

• [1] Kles KA, Vavricka SR, Turner JR, Musch MW, Hanauer SB, Chang EB. Comparative analysis of the in vitro prosecretory effects of balsalazide, sulfasalazine, olsalazine, and mesalamine in rabbit distal ileum. Inflamm Bowel Dis. 2005;11(3):253-257. doi:10.1097/01.mib.0000160806.53858.55 View Source
• [2] Ragunath K, Williams JG. Balsalazide therapy in ulcerative colitis. Aliment Pharmacol Ther. 2009;29(11):1123-1138. doi:10.1111/j.1365-2036.2009.03968.x View Source

Meta-Analysis: Superior Induction vs. Mesalamine

A meta-analysis of six randomized controlled trials (n=653 participants) comparing balsalazide (2.25–6.75 g/day) with mesalamine (1.2–2.4 g/day) found that balsalazide was associated with a statistically significant increase in both symptomatic remission and complete remission in patients with UC [1]. No significant heterogeneity was detected for any analysis. Importantly, the meta-analysis found no statistically significant difference in adverse events (five studies, n=630) or withdrawal due to adverse events (six studies, n=691), supporting equivalent tolerability at a class level [1][2].

Meta-analysis: remission induction

Supporting evidence

RR 1.30 (95% CI 1.002–1.68, P=0.048) for complete remission

Symptomatic remission RR 1.23 (P=0.02)

Pooled endpoint data from 6 RCTs confirm differentiation over mesalamine; no significant AE difference observed.

653 participants; fixed-effect Mantel-Haenszel; Jadad ≥3; 8–26 weeks.

Evidence Dimension	Pooled symptomatic and complete remission vs. mesalamine
Target Compound Data	Symptomatic remission RR = 1.23 (95% CI 1.03–1.47, P=0.02); Complete remission RR = 1.30 (95% CI 1.002–1.68, P=0.048)
Comparator Or Baseline	Mesalamine (all oral formulations); reference RR = 1.0
Quantified Difference	23% relative increase in symptomatic remission; 30% relative increase in complete remission; no difference in adverse events (RR 0.98, 95% CI 0.87–1.11)
Conditions	Meta-analysis of 6 RCTs, n=653; fixed-effect Mantel-Haenszel method; Jadad quality score ≥3 for included studies; treatment duration 8–26 weeks

Why This Matters

The meta-analytic evidence confirms that balsalazide's efficacy advantage over mesalamine is not isolated to a single trial but is consistent across multiple studies, providing a statistically robust basis for preferential selection in induction therapy.

• [1] Rahimi R, Nikfar S, Rezaie A, Abdollahi M. Comparison of mesalazine and balsalazide in induction and maintenance of remission in patients with ulcerative colitis: a meta-analysis. Dig Dis Sci. 2009;54(4):729-738. doi:10.1007/s10620-008-0429-y View Source
• [2] Nikfar S, Rahimi R, Rezaie A, Abdollahi M. A meta-analysis of the efficacy of sulfasalazine in comparison with 5-aminosalicylates in the induction of improvement and maintenance of remission in patients with ulcerative colitis. Dig Dis Sci. 2009;54(6):1157-1170. doi:10.1007/s10620-008-0434-x View Source

Balsalazide Application Scenarios

First-Line Induction for Sulfasalazine-Intolerant UC

In clinical settings where sulfasalazine is contraindicated or poorly tolerated due to sulfapyridine-related adverse effects (e.g., rash, headache, male infertility), balsalazide provides a directly evidenced alternative with equivalent efficacy but significantly fewer withdrawals due to adverse events (7.1% vs. 31.0%, P=0.041) [1]. This scenario is most applicable in newly diagnosed active UC or relapsed disease across all severity grades, where balsalazide 6.75 g daily can replace sulfasalazine without loss of therapeutic effect while improving patient adherence [1][2].

Faster Symptom Resolution in Acute UC

For patients with acute mild-to-moderate UC flares where rapid symptom control is a clinical priority, balsalazide's faster onset of sigmoidoscopic improvement (54.7% vs. 29.4% at 2 weeks, P=0.006) and shorter median time to first asymptomatic day (10 vs. 25 days) compared to pH-dependent mesalamine offer a clinically meaningful advantage [3][4]. This application scenario is validated by the meta-analytic finding of superior symptomatic remission rates (RR 1.23, P=0.02) [5].

Azo-Bond Prodrug Research and Drug Delivery

Balsalazide serves as a key comparator compound in studies investigating azo-bond prodrug pharmacology, colonic drug delivery, and prosecretory effects of 5-ASA carriers. The established ED50 hierarchy for prosecretory activity (sulfasalazine 0.4 mM < olsalazine 0.7 mM < balsalazide 0.9 mM; mesalamine non-secretory) provides a quantitative framework for investigating carrier-dependent toxicity in new chemical entities [6]. Researchers evaluating novel colonic delivery systems can use balsalazide as a well-characterized azo-bond reference standard.

Maintenance: Early Relapse Prevention vs. Mesalamine

In UC patients in remission who experience troublesome nocturnal symptoms, balsalazide 3 g daily demonstrates a significant early relapse prevention benefit over mesalamine 1.2 g daily during the first 3 months of maintenance treatment (10% vs. 28% relapse rate, P=0.0354), with more symptom-free nights (90% vs. 77%, P=0.0011) and fewer nocturnal disruptions [7]. This application is particularly relevant for patients where nighttime symptom control is a quality-of-life priority, though 12-month remission rates are equivalent (58% in both groups) [7].

Application

Selection Property

Validation Focus

UC disease-model induction studies (sulfasalazine-intolerant context)

Inert 4-aminobenzoyl-β-alanine carrier; azo-bond activation

Tolerability-related withdrawal endpoint vs. sulfasalazine

Acute UC symptom-onset response research

Bacterial azoreductase-dependent colonic release kinetics

Sigmoidoscopic improvement rate at early timepoints vs. pH-dependent mesalamine

Azo-bond prodrug colonic activation and carrier profiling

Prosecretory ED50 hierarchy in Ussing chamber model

Carrier-dependent chloride secretion differences (vs. olsalazine, sulfasalazine)

UC maintenance remission and early relapse model

Early relapse prevention endpoint; nocturnal symptom disruption rates

Relapse rate within first 3 months vs. mesalamine maintenance; long-term equivalence context

• [1] Green JRB, Gibson JA, Kerr GD, et al. A double-blind comparison of balsalazide, 6.75 g daily, and sulfasalazine, 3 g daily, in patients with newly diagnosed or relapsed active ulcerative colitis. Aliment Pharmacol Ther. 2002;16(1):61-68. doi:10.1046/j.1365-2036.2002.01150.x View Source
• [2] Mansfield JC, Giaffer MH, Cann PA, McKenna D, Thornton PC, Holdsworth CD. A double-blind comparison of balsalazide, 6.75 g, and sulfasalazine, 3 g, as sole therapy in the management of ulcerative colitis. Aliment Pharmacol Ther. 2002;16(1):69-77. doi:10.1046/j.1365-2036.2002.01151.x View Source
• [3] Levine DS, Riff DS, Pruitt R, et al. A randomized, double blind, dose-response comparison of balsalazide (6.75 g), balsalazide (2.25 g), and mesalamine (2.4 g) in the treatment of active, mild-to-moderate ulcerative colitis. Am J Gastroenterol. 2002;97(6):1398-1407. doi:10.1111/j.1572-0241.2002.05781.x View Source
• [4] Green JR, Lobo AJ, Holdsworth CD, et al. Balsalazide is more effective and better tolerated than mesalamine in the treatment of acute ulcerative colitis. The Abacus Investigator Group. Gastroenterology. 1998;114(1):15-22. doi:10.1016/s0016-5085(98)70627-4 View Source
• [5] Rahimi R, Nikfar S, Rezaie A, Abdollahi M. Comparison of mesalazine and balsalazide in induction and maintenance of remission in patients with ulcerative colitis: a meta-analysis. Dig Dis Sci. 2009;54(4):729-738. doi:10.1007/s10620-008-0429-y View Source
• [6] Kles KA, Vavricka SR, Turner JR, Musch MW, Hanauer SB, Chang EB. Comparative analysis of the in vitro prosecretory effects of balsalazide, sulfasalazine, olsalazine, and mesalamine in rabbit distal ileum. Inflamm Bowel Dis. 2005;11(3):253-257. doi:10.1097/01.mib.0000160806.53858.55 View Source
• [7] Green JRB, Gibson JA, Kerr GD, et al. Maintenance of remission of ulcerative colitis: a comparison between balsalazide 3 g daily and mesalazine 1.2 g daily over 12 months. ABACUS Investigator group. Aliment Pharmacol Ther. 1998;12(12):1207-1216. doi:10.1046/j.1365-2036.1998.00412.x View Source